Cas no 2408962-51-4 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2408962-51-4
• MF: C₉H₁₉N₃O₆
• MW: 265.263662576675
• CID: 5976543
• PubChem ID: 146082485
• Update Time: 2025-11-03

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2-hydrazinylethyl)carbamate oxalate
• 2408962-51-4
• Tert-butyl N-(2-hydrazinylethyl)carbamate;oxalic acid
• EN300-7541773
• oxalic acid; bis(tert-butyl N-(2-hydrazinylethyl)carbamate)
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C7H17N3O2.C2H2O4/c1-7(2,3)12-6(11)9-4-5-10-8;3-1(4)2(5)6/h10H,4-5,8H2,1-3H3,(H,9,11);(H,3,4)(H,5,6)
• InChI Key： RHTJDPVURGSFDW-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.O(C(C)(C)C)C(=O)NCCNN

Computed Properties

• Exact Mass: 440.25946213g/mol
• Monoisotopic Mass: 440.25946213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 214
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 227Ų

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2408962-51-4 and Product Name: INDEX NAME NOT YET ASSIGNED

The compound with the CAS number 2408962-51-4 is a subject of significant interest in the field of chemical and biomedical research. This compound, currently designated as INDEX NAME NOT YET ASSIGNED, has garnered attention due to its unique structural properties and potential applications in pharmaceutical development. The exploration of such compounds often involves a meticulous analysis of their chemical composition, biological activity, and interaction with biological systems.

In recent years, advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of novel compounds with unprecedented accuracy. The compound 2408962-51-4 has been subjected to rigorous computational studies to elucidate its molecular interactions and potential therapeutic effects. These studies have revealed that the compound exhibits promising characteristics that make it a candidate for further investigation in drug discovery.

The structural framework of 2408962-51-4 is characterized by a complex arrangement of functional groups, which contributes to its unique chemical properties. This complexity has intrigued scientists who are exploring its potential as a lead compound for developing new therapeutic agents. The compound's ability to interact with specific biological targets has been a focal point of research, particularly in the context of modulating cellular processes and signaling pathways.

One of the most exciting aspects of studying 2408962-51-4 is its potential role in addressing unmet medical needs. Current research indicates that this compound may have applications in treating various diseases by targeting specific molecular mechanisms. For instance, studies have suggested that it could interfere with pathways involved in inflammation and oxidative stress, which are implicated in numerous chronic conditions.

The synthesis and characterization of 2408962-51-4 have been conducted using state-of-the-art techniques to ensure high purity and stability. These efforts have been crucial in understanding its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion. Such information is vital for optimizing dosages and delivery methods, ensuring efficacy and safety in clinical applications.

Furthermore, the compound's potential as an anti-cancer agent has been a subject of intense investigation. Preclinical studies have demonstrated that 2408962-51-4 can selectively inhibit the growth of cancer cells by disrupting key regulatory proteins involved in cell proliferation. This selective toxicity makes it an attractive candidate for further development into a targeted cancer therapy.

The development of new drugs is a multi-faceted process that requires collaboration across various disciplines, including chemistry, biology, pharmacology, and medicine. The compound 2408962-51-4, with its intriguing properties, represents a promising example of how interdisciplinary research can lead to breakthroughs in drug discovery. By leveraging advanced technologies and innovative methodologies, scientists are paving the way for more effective treatments for complex diseases.

In conclusion, the compound designated as CAS No. 2408962-51-4 and currently known as INDEX NAME NOT YET ASSIGNED holds significant potential for advancing medical science. Its unique chemical structure and biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to unfold, it is anticipated that this compound will play a crucial role in addressing some of the most pressing challenges in healthcare today.